Cas no 2224371-50-8 (N-(2-Propan-2-yloxan-4-yl)prop-2-enamide)

• Product Name: N-(2-Propan-2-yloxan-4-yl)prop-2-enamide
• CAS No: 2224371-50-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5411203
• PubChem ID: 132396318
• Update Time: 2025-07-09

N-(2-Propan-2-yloxan-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3488634245
• AKOS034007169
• N-(2-Propan-2-yloxan-4-yl)prop-2-enamide
• 2224371-50-8
• N-[2-(propan-2-yl)oxan-4-yl]prop-2-enamide
• EN300-6702092

• Inchi： 1S/C11H19NO2/c1-4-11(13)12-9-5-6-14-10(7-9)8(2)3/h4,8-10H,1,5-7H2,2-3H3,(H,12,13)
• InChI Key： HIWCUQDZYJIZEP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C(C)C)NC(C=C)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(2-Propan-2-yloxan-4-yl)prop-2-enamide

Comprehensive Overview of N-(2-Propan-2-yloxan-4-yl)prop-2-enamide (CAS No. 2224371-50-8): Properties, Applications, and Industry Insights

The compound N-(2-Propan-2-yloxan-4-yl)prop-2-enamide (CAS No. 2224371-50-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. This acrylamide derivative features a tetrahydropyran ring substituted with an isopropyl group, offering a versatile scaffold for further chemical modifications. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, material science, and specialty chemicals.

One of the most frequently asked questions about this compound relates to its synthetic routes. The standard preparation involves the reaction of 4-hydroxy-2-isopropyltetrahydropyran with acryloyl chloride under controlled conditions, yielding the target product with high purity. Recent advancements in green chemistry have led to improved catalytic methods that enhance atom economy while reducing solvent waste, aligning with current sustainability trends in chemical manufacturing.

The physicochemical properties of CAS 2224371-50-8 make it particularly interesting for formulation scientists. With a molecular weight of 183.26 g/mol and moderate lipophilicity (predicted logP ~1.8), this compound demonstrates good solubility in common organic solvents while maintaining sufficient stability under standard storage conditions. These characteristics contribute to its growing popularity in polymer chemistry applications, where it serves as a functional monomer for creating specialty materials with tailored properties.

In the pharmaceutical sector, the structural features of N-(2-Propan-2-yloxan-4-yl)prop-2-enamide have attracted attention for drug discovery programs. The tetrahydropyran moiety is a privileged structure in medicinal chemistry, known to improve metabolic stability and bioavailability. Several research groups have incorporated this scaffold into lead compounds targeting various biological pathways, particularly in CNS drug development and anti-inflammatory agents.

Material scientists value this compound for its polymerizable acrylamide group, which enables its incorporation into advanced polymeric systems. Recent studies have demonstrated its effectiveness as a crosslinking agent in hydrogel formulations, with applications ranging from biomedical devices to agricultural technologies. The isopropyl substitution on the tetrahydropyran ring provides steric effects that can influence polymer chain dynamics, offering unique opportunities for material property tuning.

Analytical characterization of CAS 2224371-50-8 typically involves a combination of techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The 1H NMR spectrum displays characteristic signals at δ 1.05 (d, 6H, isopropyl CH3), 3.40-3.80 (m, 4H, tetrahydropyran CH2), and 5.60-6.40 (m, 3H, acrylamide vinyl protons). These spectral features serve as important quality control markers for manufacturers and end-users alike.

From a commercial perspective, the global market for specialty acrylamide derivatives like this compound has shown steady growth, driven by increasing demand in high-performance materials and life sciences. Procurement specialists often search for reliable suppliers who can provide consistent quality at competitive prices, with particular emphasis on batch-to-batch reproducibility and comprehensive technical documentation.

Safety considerations for handling N-(2-Propan-2-yloxan-4-yl)prop-2-enamide follow standard protocols for acrylamide compounds, including proper personal protective equipment and adequate ventilation. While not classified as highly hazardous, prudent laboratory practices recommend minimizing exposure through engineering controls and proper waste management procedures. Material Safety Data Sheets (MSDS) provide detailed guidance for safe handling and storage conditions.

Emerging research directions for this compound include its potential in click chemistry applications, where the acrylamide group can participate in various cycloaddition reactions. Additionally, its use in photoinitiated polymerization systems has shown promise for developing advanced coatings and adhesives with improved performance characteristics. These innovative applications align with current industry trends toward smart materials and functional surfaces.

For researchers considering this compound for their work, key considerations include storage stability (recommended at 2-8°C under inert atmosphere), solvent compatibility (excellent in DMSO, DMF, and dichloromethane), and handling precautions (light-sensitive, moisture-sensitive). Proper characterization of purchased material through analytical validation is advised to ensure research reproducibility.

The intellectual property landscape surrounding CAS 2224371-50-8 shows increasing activity, with several patents filed in recent years covering its synthetic methods and specific applications. This reflects growing commercial interest and validates the compound's potential across multiple technology sectors. Companies engaged in chemical innovation should conduct thorough patent searches before developing commercial products incorporating this molecule.

Environmental fate studies indicate that N-(2-Propan-2-yloxan-4-yl)prop-2-enamide undergoes moderate biodegradation under aerobic conditions, with half-life estimates ranging from 30-60 days in standard tests. These findings inform environmental risk assessments and guide proper disposal protocols for industrial users. The compound's ecotoxicological profile appears comparable to similar acrylamide derivatives, warranting standard precautions to prevent environmental release.

Looking ahead, the versatility of 2224371-50-8 suggests continued expansion into new applications. Areas showing particular promise include controlled release systems, where its polymerizable nature can be exploited to create stimuli-responsive materials, and bioconjugation chemistry, where the acrylamide group serves as a handle for protein modification. These developments align with broader trends in precision chemistry and targeted delivery systems.

For laboratories considering synthesis of this compound in-house, recent literature describes optimized procedures using microwave-assisted synthesis that significantly reduce reaction times while maintaining high yields. Alternative routes employing enzyme-catalyzed reactions have also been reported, offering potential advantages in terms of stereoselectivity and reduced environmental impact. These methodological advances contribute to the compound's growing accessibility for research purposes.

In conclusion, N-(2-Propan-2-yloxan-4-yl)prop-2-enamide (CAS No. 2224371-50-8) represents an intriguing chemical entity with diverse potential across multiple scientific disciplines. Its balanced combination of structural features, synthetic accessibility, and functional versatility positions it as a valuable building block for both academic research and industrial applications. As understanding of its properties and reactivity continues to expand, so too will its range of practical uses in cutting-edge technologies and innovative material systems.